Cas no 1261571-92-9 (3-Methoxy-4-(trifluoromethyl)benzoyl chloride)

• Product Name: 3-Methoxy-4-(trifluoromethyl)benzoyl chloride
• CAS No: 1261571-92-9
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD18398587
• CID: 3161467
• PubChem ID: 66523617
• Update Time: 2025-05-20

3-Methoxy-4-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(trifluoromethyl)benzoyl chloride
• AKOS015957235
• MFCD18398587
• 1261571-92-9
• JS-5011
• 3-methoxy-4-(trifluoromethyl)benzoylchloride

• MDL： MFCD18398587
• Inchi： 1S/C9H6ClF3O2/c1-15-7-4-5(8(10)14)2-3-6(7)9(11,12)13/h2-4H,1H3
• InChI Key： RDTSCEWYAIWTQO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(F)(F)F)=C(C=1)OC)=O

Computed Properties

• Exact Mass: 238.0008416g/mol
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Methoxy-4-(trifluoromethyl)benzoyl chloride

Introduction to 3-Methoxy-4-(trifluoromethyl)benzoyl chloride (CAS No. 1261571-92-9)

3-Methoxy-4-(trifluoromethyl)benzoyl chloride, identified by its Chemical Abstracts Service (CAS) number 1261571-92-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The presence of both a methoxy group and a trifluoromethyl substituent in its molecular structure imparts unique electronic and steric properties, making it a valuable building block for further chemical modifications.

The structural features of 3-Methoxy-4-(trifluoromethyl)benzoyl chloride contribute to its versatility in synthetic chemistry. The methoxy group (-OCH₃) introduces a polar, electron-donating moiety, which can influence the reactivity and electronic properties of the benzene ring. Conversely, the trifluoromethyl group (-CF₃) is known for its electron-withdrawing inductive effect and strong lipophilicity, which can enhance the metabolic stability and binding affinity of derived compounds. These characteristics make it particularly useful in the development of novel drug candidates targeting various therapeutic areas.

In recent years, there has been growing interest in leveraging fluorinated aromatic compounds like 3-Methoxy-4-(trifluoromethyl)benzoyl chloride in medicinal chemistry. Fluoro substitution has been extensively studied due to its ability to modulate pharmacokinetic properties, such as bioavailability, metabolic clearance, and binding interactions with biological targets. For instance, studies have demonstrated that trifluoromethyl groups can improve the binding affinity of small-molecule inhibitors by enhancing hydrophobic interactions with protein receptors. This has led to the incorporation of such moieties in numerous approved drugs, including antiviral and anticancer agents.

The utility of 3-Methoxy-4-(trifluoromethyl)benzoyl chloride extends beyond pharmaceutical applications. In agrochemical research, this compound serves as a precursor for synthesizing herbicides and pesticides with improved efficacy and environmental compatibility. The trifluoromethyl group, in particular, is often employed to enhance the lipophilicity and stability of agrochemicals, ensuring better absorption and persistence in biological systems. Furthermore, the methoxy group can be further functionalized to introduce additional pharmacophores or improve solubility profiles.

From a synthetic perspective, 3-Methoxy-4-(trifluoromethyl)benzoyl chloride is a versatile intermediate that can undergo various transformations to yield a wide range of derivatives. For example, it can be used in nucleophilic acyl substitution reactions to form amides or esters, which are crucial motifs in many bioactive molecules. Additionally, the benzoyl chloride moiety can participate in condensation reactions with amines or alcohols to generate more complex structures. These reactions are fundamental in constructing peptidomimetics and other therapeutic agents.

Recent advancements in flow chemistry have also highlighted the potential of 3-Methoxy-4-(trifluoromethyl)benzoyl chloride as a key intermediate in continuous manufacturing processes. Flow chemistry offers advantages such as improved reaction control, scalability, and safety by minimizing solvent usage and reducing batch-to-batch variability. By integrating this compound into flow-based synthetic routes, researchers can achieve higher yields and purities with greater reproducibility. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis.

The role of computational chemistry in optimizing synthetic pathways involving 3-Methoxy-4-(trifluoromethyl)benzoyl chloride cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This predictive capability significantly reduces time-to-market for new drug candidates by minimizing trial-and-error experimentation. Furthermore, computational methods can aid in understanding the mechanistic aspects of transformations involving this intermediate, providing insights that guide further chemical innovation.

In conclusion,3-Methoxy-4-(trifluoromethyl)benzoyl chloride (CAS No. 1261571-92-9) represents a valuable asset in modern synthetic chemistry. Its unique structural features make it an ideal candidate for developing novel pharmaceuticals and agrochemicals with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for fluorinated aromatic compounds,3-Methoxy-4-(trifluoromethyl)benzoyl chloride is poised to remain at the forefront of chemical innovation across multiple industries.